Cas no 2228655-70-5 (3-(5-methylfuran-2-yl)oxyazetidine)

• Product Name: 3-(5-methylfuran-2-yl)oxyazetidine
• CAS No: 2228655-70-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6437607
• PubChem ID: 165617935
• Update Time: 2025-11-06

3-(5-methylfuran-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)oxyazetidine
• EN300-1817568
• 3-[(5-methylfuran-2-yl)oxy]azetidine
• 2228655-70-5

• Inchi： 1S/C8H11NO2/c1-6-2-3-8(10-6)11-7-4-9-5-7/h2-3,7,9H,4-5H2,1H3
• InChI Key： LWULKJKOWCBWPV-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)O1)C1CNC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(5-methylfuran-2-yl)oxyazetidine

Professional Introduction to Compound with CAS No. 2228655-70-5 and Product Name: 3-(5-methylfuran-2-yl)oxyazetidine

The compound with the CAS number 2228655-70-5 and the product name 3-(5-methylfuran-2-yl)oxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of 3-(5-methylfuran-2-yl)oxyazetidine incorporates a fused heterocyclic system, which is a key feature contributing to its pharmacological activity and reactivity.

In the realm of modern medicinal chemistry, the exploration of novel heterocyclic compounds has become increasingly important. The presence of a furan ring in 3-(5-methylfuran-2-yl)oxyazetidine not only enhances its binding affinity to biological targets but also provides a versatile scaffold for further chemical modifications. This structural motif is well-documented for its role in modulating various biological pathways, making it a valuable component in the design of therapeutic agents.

Recent studies have highlighted the significance of azetidine derivatives in the development of novel pharmaceuticals. The azetidine ring in 3-(5-methylfuran-2-yl)oxyazetidine contributes to its stability and bioavailability, which are critical factors in drug formulation. Furthermore, the methylation at the 5-position of the furan ring introduces additional conformational flexibility, allowing for precise tuning of pharmacokinetic properties. These attributes make 3-(5-methylfuran-2-yl)oxyazetidine a promising candidate for further investigation in preclinical and clinical studies.

The synthesis of 3-(5-methylfuran-2-yl)oxyazetidine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. These synthetic pathways have been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The compound's reactivity also allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities.

One of the most compelling aspects of 3-(5-methylfuran-2-yl)oxyazetidine is its potential in addressing unmet medical needs. Current research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, studies have demonstrated its ability to modulate inflammatory pathways by interacting with specific targets. This suggests that 3-(5-methylfuran-2-yl)oxyazetidine could be developed into a therapeutic agent for conditions such as autoimmune disorders and chronic inflammation.

The pharmacological profile of 3-(5-methylfuran-2-yl)oxyazetidine is further enhanced by its favorable pharmacokinetic properties. Preliminary data indicate that it exhibits good solubility and bioavailability, which are crucial for effective drug delivery. Additionally, its metabolic stability suggests that it can be administered at consistent dosages without significant degradation in vivo. These characteristics position 3-(5-methylfuran-2-yl)oxyazetidine as a strong contender for further development into an oral or injectable formulation.

In conclusion, the compound with CAS number 2228655-70-5, known as 3-(5-methylfuran-2-yl)oxyazetidine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.